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Compound of Interest

Compound Name: Cadion

Cat. No.: B1417142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the characteristics and applications of two closely

related chromogenic reagents, Cadion and Cadion 2B, in the spectrophotometric analysis of

metal ions. This document provides a comparative overview of their analytical performance,

detailed experimental protocols for their primary applications, and visualizations of their

chemical structures and analytical workflows.

Introduction to Cadion and Cadion 2B
Cadion and Cadion 2B are organic compounds belonging to the triazene class of azo dyes.

They are utilized as sensitive and selective reagents in analytical chemistry for the colorimetric

determination of trace metal ions. Their ability to form stable, colored complexes with specific

metal ions allows for quantitative analysis using spectrophotometry, a widely accessible and

cost-effective analytical technique. While structurally similar, their subtle differences in chemical

composition lead to distinct selectivities and sensitivities towards different metal ions.

Chemical Structures and Properties
The fundamental difference between Cadion and Cadion 2B lies in their aromatic ring

systems. Cadion is based on a phenyl and a nitrophenyl group, whereas Cadion 2B

incorporates a naphthyl group in place of the phenyl group, which extends the chromophore

and influences its complex-forming properties.
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Table 1: Chemical and Physical Properties of Cadion and Cadion 2B

Property Cadion Cadion 2B

Chemical Name
1-(4-nitrophenyl)-3-(4-

phenylazophenyl)triazene

1-(4-nitro-1-naphthalenyl)-3-[4-

(phenylazo)phenyl]-1-triazene

Molecular Formula C₁₈H₁₄N₆O₂ C₂₂H₁₆N₆O₂

Molecular Weight 346.34 g/mol 396.41 g/mol

CAS Number 5392-67-6 6708-61-8

Appearance Dark brown powder -

Primary Metal Analyte Cadmium (Cd²⁺) Silver (Ag⁺)

Diagram 1: Chemical Structure of Cadion

Caption: Chemical structure of Cadion.

Diagram 2: Chemical Structure of Cadion 2B

Caption: Chemical structure of Cadion 2B.

Comparative Analysis of Spectrophotometric
Performance
A direct comparative study of Cadion and Cadion 2B for the analysis of the same metal ion is

not readily available in the surveyed literature. Therefore, this section presents a comparison of

their performance based on their primary, well-documented applications: Cadion for cadmium

analysis and Cadion 2B for silver analysis.

Table 2: Comparison of Analytical Parameters for Cadion and Cadion 2B
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Parameter
Cadion for Cadmium
(Cd²⁺) Analysis

Cadion 2B for Silver (Ag⁺)
Analysis

Optimal pH Alkaline (pH 9.3 - 9.7) 9.2

Complex Color Red Dark red-violet

λmax of Metal Complex 477 nm[1] 565 nm[2]

λmax of Reagent 566 nm[1] -

Molar Absorptivity (ε)
Not explicitly stated in

reviewed sources
1.0 x 10⁵ L·mol⁻¹·cm⁻¹[2]

Beer's Law Range
0.0020 - 0.500 mg/L

(depending on cell path)
0.02 - 0.8 µg/mL[2]

Surfactant Used Triton X-100[1] Triton X-100[2]

Primary Interferences Not specified in detail Cl⁻, Br⁻, I⁻, S²⁻, CN⁻[2]

Masking Agents
Triethanolamine,

iminodiacetate, citrate[1]
EDTA[2]

Diagram 3: Comparative Workflow for Metal Analysis
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Cadion for Cadmium Analysis Cadion 2B for Silver Analysis

Sample containing Cd²⁺

Adjust to pH 9.3-9.7

Add Cadion & Triton X-100

Formation of Red Cd²⁺-Cadion Complex

Measure Absorbance at 477 nm

Sample containing Ag⁺

Adjust to pH 9.2

Add Cadion 2B & Triton X-100

Formation of Dark Red-Violet Ag⁺-Cadion 2B Complex

Measure Absorbance at 565 nm

Click to download full resolution via product page

Caption: Comparative workflow for metal analysis.

Experimental Protocols
The following are detailed methodologies for the spectrophotometric determination of cadmium

using Cadion and silver using Cadion 2B.

Spectrophotometric Determination of Cadmium with
Cadion
This protocol is based on the formation of a red complex between cadmium ions and a Cadion
derivative in an alkaline medium.
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Reagents and Solutions:

Cadmium Standard Solution (1000 mg/L): Dissolve 1.000 g of cadmium metal in a minimal

amount of concentrated nitric acid and dilute to 1 liter with deionized water.

Working Cadmium Standards: Prepare a series of standards by diluting the stock solution

with deionized water to cover the range of 0.0020 to 0.500 mg/L.

Cadion Reagent Solution: The specific preparation of the "Cadion derivative" solution may

be proprietary for commercial test kits. For a self-prepared reagent, a solution of Cadion in a

suitable organic solvent like ethanol, which is then introduced into the aqueous reaction

mixture, is common.

Alkaline Buffer Solution (pH 9.3-9.7): A borate or ammonia buffer can be used to maintain the

optimal pH.

Triton X-100 Solution (e.g., 1% v/v): Dissolve 1 mL of Triton X-100 in 99 mL of deionized

water.

Masking Agent Solution: A mixture of triethanolamine, iminodiacetate, and citrate can be

prepared to mask interfering ions.[1]

Procedure:

Sample Preparation: For undissolved or complex-bound cadmium, a digestion step is

required. For dissolved cadmium ions, filter the sample if turbid. The pH of the sample should

be between 3 and 11; adjust if necessary with sodium hydroxide or sulfuric acid.

Blank Preparation: Use deionized water in place of the sample and follow the same

procedure.

Reaction:

To a specific volume of the sample or standard in a volumetric flask, add the masking

agent solution.

Add the alkaline buffer to adjust the pH to the optimal range of 9.3-9.7.
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Add the Cadion reagent solution and the Triton X-100 solution.

Dilute to the mark with deionized water and mix well.

Measurement:

Allow the color to develop for a specified time (e.g., 2 minutes). The color is typically stable

for at least 60 minutes.

Measure the absorbance of the red complex at 477 nm against the reagent blank.[1] A

dual-wavelength measurement, subtracting the absorbance at the reagent's maximum

absorption (566 nm), can also be employed to minimize background interference.[1]

Calibration: Construct a calibration curve by plotting the absorbance of the standards versus

their concentrations. Determine the concentration of cadmium in the sample from the

calibration curve.

Spectrophotometric Determination of Silver with Cadion
2B
This protocol is based on the formation of a dark red-violet complex between silver ions and

Cadion 2B in the presence of a non-ionic surfactant.[2]

Reagents and Solutions:

Silver Standard Solution (1000 mg/L): Dissolve 1.5748 g of silver nitrate (AgNO₃) in

deionized water and dilute to 1 liter.

Working Silver Standards: Prepare a series of standards by diluting the stock solution with

deionized water to cover the range of 0.02 to 0.8 µg/mL.[2]

Cadion 2B Reagent Solution: Prepare a solution of Cadion 2B in a suitable solvent such as

ethanol.

Buffer Solution (pH 9.2): An ammonia-ammonium chloride buffer is suitable for maintaining

the required pH.
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Triton X-100 Solution (e.g., 1% v/v): Dissolve 1 mL of Triton X-100 in 99 mL of deionized

water.

EDTA Solution (Masking Agent): Prepare a solution of ethylenediaminetetraacetic acid

(EDTA) to mask potential interfering cations.[2]

Procedure:

Sample Preparation: If necessary, digest the sample to bring the silver into a soluble form.

Filter the sample if it is turbid.

Blank Preparation: Use deionized water in place of the sample and follow the same

procedure.

Reaction:

To a specific volume of the sample or standard in a volumetric flask, add the EDTA

solution.

Add the buffer solution to adjust the pH to 9.2.

Add the Triton X-100 solution.

Add the Cadion 2B reagent solution.

Dilute to the mark with deionized water and mix well.

Measurement:

Allow the color to develop.

Measure the absorbance of the dark red-violet complex at 565 nm against the reagent

blank.[2]

Calibration: Construct a calibration curve by plotting the absorbance of the standards versus

their concentrations. Determine the concentration of silver in the sample from the calibration

curve.
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Reaction Mechanisms and Signaling Pathways
The reaction between the Cadion/Cadion 2B reagents and the metal ions involves the

formation of a chelate complex. The triazene group and the azo group of the ligands are

typically involved in coordinating with the metal ion. The extended π-electron systems of these

molecules are responsible for their intense color, and complexation with a metal ion alters this

system, leading to a shift in the maximum absorption wavelength.

Diagram 4: Proposed Reaction of Cadion with Cadmium

Cadion

Red Cd²⁺-Cadion Complex

Cd²⁺ Alkaline pH
Triton X-100

Click to download full resolution via product page

Caption: Proposed reaction of Cadion with Cadmium.

Diagram 5: Proposed Reaction of Cadion 2B with Silver

Cadion 2B

Dark Red-Violet Ag⁺-Cadion 2B Complex

Ag⁺ pH 9.2
Triton X-100

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/product/b1417142?utm_src=pdf-body-img
https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/product/b1417142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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